2-(2-Hydroxyethyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: 2-imidazo[1,2-a]pyrimidin-2-ylethanol
• InChI: InChI=1S/C8H9N3O/c12-5-2-7-6-11-4-1-3-9-8(11)10-7/h1,3-4,6,12H,2,5H2
• InChI Key: XURIMTZPPOXJBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2N=C1)CCO
• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol

Description

2-(2-Hydroxyethyl)imidazo[1,2-a]pyrimidine is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a member of the imidazo[1,2-a]pyrimidine class of compounds and has been found to exhibit promising pharmacological properties.

Scientific Research Applications

Fluorescence Properties

2-(2-Hydroxyethyl)imidazo[1,2-a]pyrimidine derivatives have been explored for their fluorescent properties. Studies have shown that these compounds, particularly those with hydroxymethyl groups, can emit light in various solvents and pH conditions, making them potential candidates for biomarkers and photochemical sensors (Velázquez-Olvera et al., 2012).

Catalytic and Sensor Applications

Research has also focused on the synthesis of imidazo[1,2-a]pyrimidine derivatives using copper oxide nanoparticles. These derivatives have shown potential as fluorescent sensors, particularly for detecting zinc ions in aqueous solutions, indicating their utility in environmental and biological monitoring (Rawat & Rawat, 2018).

Solid-Phase Synthesis

The solid-phase synthesis of imidazo[1,2-a]pyrimidine derivatives has been described, indicating their utility in streamlined chemical manufacturing processes. This method involves the condensation between α-bromoketone and various 2-aminopyrimidine derivatives (Kazzouli et al., 2003).

Synthetic Chemistry and Drug Development

Imidazo[1,2-a]pyrimidine has been extensively studied in synthetic chemistry for various applications, including drug development. This research encompasses multiple synthetic methodologies like multicomponent reactions, condensation reactions, and intramolecular cyclizations, highlighting the compound's versatility in medicinal chemistry (Goel, Luxami, & Paul, 2015).

Potential in Anti-Inflammatory Applications

A study focusing on the synthesis of imidazo[1,2-a]pyrimidine derivatives with anti-inflammatory activities revealed that these compounds exhibit COX-2 selectivity to some extent, suggesting potential therapeutic applications (Zhou et al., 2008).

Future Directions

The future directions in the research of imidazo[1,2-a]pyrimidines include the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyrimidine core aiming to improve the ecological impact of the classical schemes. There is also a need to develop novel anti-influenza therapies using imidazo[1,2-a]pyrimidines.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine derivatives, a closely related class of compounds, have been utilized for the development of covalent inhibitors, specifically as novel kras g12c inhibitors .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been shown to interact with their targets through covalent bonding . This interaction results in the inhibition of the target, thereby altering its function.

Biochemical Pathways

It’s worth noting that imidazo[1,2-a]pyridines and -pyrimidines have been found to target essential, conserved cellular processes .

Result of Action

Related compounds, such as imidazo[1,2-a]pyridine derivatives, have shown potent anticancer activity against kras g12c-mutated nci-h358 cells .